
Sodium Ionophore III: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium ionophore III

Cat. No.: B1682789 Get Quote

An In-depth Review of the Core Principles, Applications, and Methodologies for Scientists and

Drug Development Professionals

Sodium Ionophore III, chemically known as N,N,N',N'-tetracyclohexyl-1,2-

phenylenedioxydiacetamide and commonly referred to by its synonym ETH 2120, is a highly

selective neutral carrier ionophore used extensively in the development of sodium-selective

sensors.[1][2] Its primary application lies in the precise measurement of sodium ion activity in

complex biological samples such as blood, plasma, and serum, making it an invaluable tool in

clinical diagnostics and biomedical research.[1][3] This technical guide provides a

comprehensive review of its properties, mechanism of action, quantitative performance data,

and detailed experimental protocols for its application.

Core Properties and Mechanism of Action
Sodium Ionophore III is a lipophilic molecule designed to selectively complex with sodium ions

and transport them across a hydrophobic barrier, typically a polymer membrane in an

electrochemical sensor. The fundamental mechanism relies on the ionophore's three-

dimensional structure, which creates a cavity perfectly sized to encapsulate a sodium ion. This

selective binding is driven by the electrostatic interactions between the ion and polar atoms

within the ionophore's structure. Once the complex is formed, the ionophore's hydrophobic

exterior allows it to diffuse across the lipidic membrane, effectively shuttling the sodium ion

from one side to the other. This carrier mechanism is the basis for the potentiometric response

of ion-selective electrodes (ISEs).
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Table 1: Chemical and Physical Properties of Sodium Ionophore III

Property Value

Chemical Name
2,2'-[1,2-phenylenebis(oxy)]bis[N,N-

dicyclohexyl]-acetamide

Synonyms
ETH 2120, N,N,N',N'-Tetracyclohexyl-1,2-

phenylenedioxydiacetamide

CAS Number 81686-22-8

Molecular Formula C₃₄H₅₂N₂O₄

Molecular Weight 552.8 g/mol

Appearance Crystalline solid

Solubility Chloroform (10 mg/ml), DMSO

Quantitative Performance: Ion Selectivity
The critical performance metric for any ionophore is its selectivity for the primary ion over other

potentially interfering ions. This is quantified by the potentiometric selectivity coefficient,

Kpot(Na,X), where a more negative logarithmic value indicates greater selectivity for Na⁺ over

the interfering ion X. Sodium Ionophore III exhibits superior selectivity for sodium over

potassium, which is a crucial requirement for accurate measurements in physiological samples

where potassium is abundant.

Table 2: Potentiometric Selectivity Coefficients (log Kpot(Na,X)) for a Sodium Ionophore III-
based Electrode
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Interfering Ion (X) log Kpot(Na,X)

K⁺ -2.3

NH₄⁺ -2.2

H⁺ -0.1

Li⁺ -2.4

Mg²⁺ -4.2

Ca²⁺ -3.8

Data sourced from Maruizumi et al., 1986. Values determined using the separate solution

method.

Experimental Protocols
The most common application of Sodium Ionophore III is in the fabrication of PVC (polyvinyl

chloride) membrane ion-selective electrodes. Below is a detailed methodology for the

preparation, conditioning, and calibration of such an electrode.

Protocol 1: Preparation of a Na⁺-Selective PVC
Membrane
Materials:

Sodium Ionophore III (ETH 2120)

High molecular weight polyvinyl chloride (PVC)

Plasticizer: 2-Nitrophenyl octyl ether (o-NPOE)

Lipophilic salt (optional but recommended): Sodium tetrakis[3,5-

bis(trifluoromethyl)phenyl]borate (NaTFPB)

Solvent: Freshly distilled tetrahydrofuran (THF)

Procedure:
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Component Mixture: Prepare the membrane "cocktail" by dissolving the components in THF

in the following weight percentages:

Sodium Ionophore III: ~1%

PVC: ~33%

o-NPOE: ~66%

Dissolution: Thoroughly dissolve the weighed components in approximately 2 mL of THF in a

small glass vial. Mix until the solution is clear and homogeneous.

Membrane Casting: Pour the resulting solution into a 2 cm diameter glass ring placed on a

clean, flat glass plate.

Solvent Evaporation: Cover the ring loosely with a watch glass and allow the THF to

evaporate slowly over 24-48 hours in a dust-free environment.

Membrane Sectioning: Once the membrane is fully formed and dry, carefully cut a disk of the

desired diameter (e.g., 5-7 mm) using a cork borer.

Electrode Assembly: Mount the membrane disk into an ISE electrode body (e.g., a Philips IS-

561 body). Add the internal filling solution, which is typically 0.1 M NaCl.

Protocol 2: Electrode Conditioning and Calibration
Procedure:

Conditioning: Before the first use, condition the newly assembled electrode by soaking it in a

0.01 M NaCl solution for at least 4 hours, or preferably overnight. Store the electrode in this

solution when not in use.

Standard Solutions: Prepare a series of sodium standard solutions by serial dilution of a 1 M

NaCl stock solution, ranging from 10⁻⁶ M to 10⁻¹ M.

Calibration:
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Connect the Na⁺-selective electrode and a suitable reference electrode (e.g., Ag/AgCl) to

a high-impedance ion meter.

Place the electrodes in the lowest concentration standard (10⁻⁶ M) and stir gently.

Once the potential reading stabilizes, record the millivolt (mV) value.

Rinse the electrodes with deionized water and blot dry.

Repeat the measurement for each standard, moving from the lowest to the highest

concentration.

Plot the recorded mV potential against the logarithm of the sodium ion activity. The

resulting curve should be linear in the range of approximately 10⁻⁵ M to 10⁻¹ M with a

slope of ~58 mV per decade change in concentration at room temperature.

Visualizing Workflows and Mechanisms
Diagrams created using DOT language provide clear visual representations of complex

processes.

Carrier-Based Ion Transport Mechanism
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Membrane & Electrode Preparation

Measurement Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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